Cas no 121432-08-4 (5-ethenyl-1,3-oxazole)

• Product Name: 5-ethenyl-1,3-oxazole
• CAS No: 121432-08-4
• MF: C₅H₅NO
• MW: 95.0993010997772
• CID: 6045011
• PubChem ID: 14362061
• Update Time: 2024-03-01

5-ethenyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-ethenyl-1,3-oxazole
• Oxazole, 5-ethenyl-
• EN300-1844795
• 5-vinyloxazole
• 121432-08-4

• Inchi： 1S/C5H5NO/c1-2-5-3-6-4-7-5/h2-4H,1H2
• InChI Key： CDHFJMAKBNRMFE-UHFFFAOYSA-N
• SMILES： O1C(C=C)=CN=C1

Computed Properties

• Exact Mass: 95.037113783g/mol
• Monoisotopic Mass: 95.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Melting Point: 41-44 °C(Solv: ethyl ether (60-29-7))
• Boiling Point: 125-130 °C(Press: 0.1 Torr)
• pka: 1.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles